Cas no 2228726-57-4 (3-(3-methoxyazetidin-3-yl)methyl-1H-indole)

• Product Name: 3-(3-methoxyazetidin-3-yl)methyl-1H-indole
• CAS No: 2228726-57-4
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6056612
• PubChem ID: 165628905
• Update Time: 2025-05-21

3-(3-methoxyazetidin-3-yl)methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyazetidin-3-yl)methyl-1H-indole
• 3-[(3-methoxyazetidin-3-yl)methyl]-1H-indole
• 2228726-57-4
• EN300-1775882

• Inchi： 1S/C13H16N2O/c1-16-13(8-14-9-13)6-10-7-15-12-5-3-2-4-11(10)12/h2-5,7,14-15H,6,8-9H2,1H3
• InChI Key： RVSAWWBKDQMOHP-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2=CNC3C=CC=CC2=3)CNC1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37Ų

Additional information on 3-(3-methoxyazetidin-3-yl)methyl-1H-indole

3-(3-Methoxyazetidin-3-yl)methyl-1H-indole: A Promising Compound in Modern Medicinal Chemistry

The compound with CAS No 2228726-57-4, known as 3-(3-methoxyazetidin-3-yl)methyl-1H-indole, has emerged as a significant molecule in the field of medicinal chemistry due to its unique structural features and promising biological activities. This compound combines the indole moiety, a well-known scaffold in drug discovery, with a methoxyazetidine ring, creating a structure that exhibits potential for targeting various therapeutic areas.

Indole derivatives have long been recognized for their versatility in medicinal chemistry, often serving as frameworks for bioactive molecules. The addition of the methoxyazetidine group in this compound introduces new functional groups that can enhance its pharmacokinetic properties and binding affinity to target proteins. Recent studies have highlighted the importance of such structural modifications in improving the efficacy and selectivity of drug candidates.

One of the most notable aspects of 3-(3-methoxyazetidin-3-yl)methyl-1H-indole is its potential as a small molecule inhibitor in oncology research. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in cancer cell proliferation and survival. For instance, research published in 2023 revealed that this compound selectively inhibits the activity of a critical kinase involved in tumor growth, making it a candidate for further development as an anticancer agent.

Beyond oncology, this compound has also shown promise in the treatment of neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with receptors associated with Alzheimer's disease has drawn significant attention from researchers. A study conducted by a leading pharmaceutical company indicated that 3-(3-methoxyazetidin-3-yl)methyl-1H-indole could potentially reduce amyloid-beta plaques, a hallmark of Alzheimer's pathology.

The synthesis of CAS No 2228726-57-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the methoxyazetidine ring requires precise control over reaction conditions to ensure high yields and purity. This compound's synthesis is a testament to the advancements in synthetic chemistry, particularly in constructing complex heterocyclic systems.

From an analytical standpoint, 3-(3-methoxyazetidin-3-yl)methyl-1H-indole has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm its molecular structure and provide insights into its conformational flexibility, which is crucial for understanding its interactions with biological targets.

As medicinal chemistry continues to evolve, compounds like CAS No 2228726-57-4 play a pivotal role in driving innovation. Their unique structures and diverse biological activities make them invaluable tools for exploring new therapeutic strategies. With ongoing research and development efforts, this compound holds the potential to contribute significantly to the pipeline of novel drugs targeting unmet medical needs.